Cas no 1935248-06-8 (2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid
• CAS No: 1935248-06-8
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 5699349
• PubChem ID: 131068659
• Update Time: 2025-06-28

2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid
• EN300-1138931
• 1935248-06-8
• 2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)aceticacid

• Inchi： 1S/C9H7F3O3/c1-15-7-3-5(2-6(10)4-7)9(11,12)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： DBLAFRFWHYEOCU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C=C(C=1)OC)F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid

2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic Acid: A Comprehensive Overview

2,2-Difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid, identified by the CAS number 1935248-06-8, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of fluorinated aromatic acids, which are known for their versatility in chemical synthesis and their role in drug discovery.

The molecular structure of 2,2-difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid consists of a central acetic acid moiety substituted with two fluorine atoms at the 2-position and a phenyl ring substituted with fluorine and methoxy groups. The presence of multiple fluorine atoms and a methoxy group introduces significant electronic effects, making this compound highly reactive and amenable to various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

One of the most notable applications of this compound is its role in the development of fluorinated pharmaceuticals. Fluorine substitution is a common strategy in drug design to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The 3-fluoro-5-methoxyphenyl group in this compound contributes to its unique electronic and steric properties, making it a valuable building block for constructing complex molecular architectures. For instance, researchers have utilized this compound as a precursor for synthesizing novel antidepressants and anti-inflammatory agents, demonstrating its potential in therapeutic chemistry.

In addition to its pharmaceutical applications, 2,2-difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid has also found relevance in the field of material science. Its ability to form stable metal complexes has been explored for applications in catalysis and sensor technology. Recent advancements have shown that this compound can act as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Modern synthetic methodologies, including microwave-assisted synthesis and continuous flow chemistry, have been employed to optimize the production process. These techniques not only enhance reaction efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

The physicochemical properties of CAS No. 1935248-06-8 have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies provide critical insights into the compound's molecular geometry, stability, and reactivity under different conditions. For example, X-ray crystallography has revealed that the compound crystallizes in a monoclinic lattice with specific hydrogen bonding patterns that influence its physical properties.

In terms of toxicity and environmental impact, recent studies have evaluated the ecotoxicological profile of this compound. Results indicate that it exhibits low acute toxicity to aquatic organisms when administered at concentrations relevant to industrial discharges. However, long-term exposure studies are still needed to fully understand its impact on ecosystems. These findings underscore the importance of responsible handling and disposal practices for such compounds within industrial settings.

The future prospects for 2,2-difluoro-2-(3-fluoro-5-methoxyphenyl)acetic acid are promising, driven by ongoing research into its potential applications across diverse fields. Collaborative efforts between academic institutions and industry partners are expected to yield innovative uses for this compound, particularly in areas such as green chemistry and personalized medicine.